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For Researchers, Scientists, and Drug Development Professionals

Introduction

Methoxyflurane, a halogenated ether, is a volatile anesthetic with the molecular formula
CsH4Cl2F20.[1] Its IUPAC name is 2,2-dichloro-1,1-difluoro-1-methoxyethane.[2] Historically
used as a potent inhalation anesthetic, its application in surgical anesthesia has been largely
discontinued due to dose-dependent nephrotoxicity.[1][3] However, it remains in use at sub-
anesthetic doses as a short-term analgesic for acute pain, often self-administered via a
portable inhaler device.[1][4] This guide provides a detailed overview of its molecular structure,
chemical and physical properties, spectroscopic signature, synthesis, and mechanism of
action.

Molecular Formula and Structure

Methoxyflurane is structurally an ether, with a central oxygen atom bonded to a methyl group
and a 2,2-dichloro-1,1-difluoroethyl group.[2] The presence of both chlorine and fluorine atoms
on the ethyl moiety is characteristic of many halogenated anesthetics. The carbon-fluorine
bond is the strongest in organic chemistry, contributing to the molecule's chemical stability.[1]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b143068?utm_src=pdf-interest
https://www.benchchem.com/product/b143068?utm_src=pdf-body
https://www.benchchem.com/product/b143068?utm_src=pdf-body
https://en.wikipedia.org/wiki/Methoxyflurane
https://pubchem.ncbi.nlm.nih.gov/compound/Methoxyflurane
https://en.wikipedia.org/wiki/Methoxyflurane
https://spectrabase.com/spectrum/CvnmQ8zg9DB
https://en.wikipedia.org/wiki/Methoxyflurane
https://www.researchgate.net/publication/275667405_Analgesic_use_of_inhaled_methoxyflurane
https://www.benchchem.com/product/b143068?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methoxyflurane
https://en.wikipedia.org/wiki/Methoxyflurane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

H F

/.
AN

Check Availability & Pricing
/ H
C —

o —— ¢ F H

H1H2H3 C Cl

/
\u

Click to download full resolution via product page

Caption: 2D Chemical Structure of Methoxyflurane (CsH4Cl2F20).

Physicochemical Properties

Methoxyflurane is a clear, colorless liquid with a characteristic fruity odor.[2] It is highly lipid-
soluble, a property that influences its anesthetic potency and pharmacokinetic profile. A
summary of its key quantitative properties is presented below.
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Property Value Reference(s)
Molecular Formula C3HaCIl2F20 [2]

Molecular Weight 164.96 g/mol [2]

Density 1.4226 - 1.4262 g/cm3 at 20°C [5]

Boiling Point 104.8 °C (220.3 °F) at 760 1]

mmHg

Melting Point -35 °C (-31 °F) [2]

Vapor Pressure 22.5 mmHg at 20°C [5]

Water Solubility 0.22 g/L [5]

LogP (Octanol/Water) 2.21 [2]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and identification of
Methoxyflurane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectra provide detailed information about the carbon-hydrogen framework and the
fluorine atoms within the molecule.

e 13C NMR: Spectra for Methoxyflurane have been recorded, typically in a solvent such as
deuterated chloroform (CDCI3).[3]

e 19F NMR: °F NMR is a key technique for identifying fluorine-containing compounds. Spectra
are available for Methoxyflurane, referenced against trifluoroacetic acid (CFsCOOH).[6]

Note: While the existence of these spectra is documented, specific chemical shift and coupling
constant data require access to specialized databases like SpectraBase.[3][6]

Mass Spectrometry (MS)
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Electron lonization Mass Spectrometry (EI-MS) of Methoxyflurane results in fragmentation
patterns characteristic of halogenated ethers.

» Molecular lon (M+): A peak corresponding to the molecular weight (m/z = 164) may be
observed, though it can be weak in some ethers.

e Fragmentation: Common fragmentation pathways for ethers include cleavage of the C-O
bond and a-cleavage (cleavage of a bond adjacent to the oxygen). For Methoxyflurane, this
would lead to fragments resulting from the loss of the methoxy group (-OCHs) or cleavage of
the C-C bond. The presence of chlorine isotopes (3°Cl and 3’Cl in an approximate 3:1 ratio)
will result in characteristic isotopic patterns for chlorine-containing fragments.

Methodologies and Protocols
Synthesis Route Overview

A documented method for the synthesis of Methoxyflurane involves the reaction of 1,1-
dichloro-2,2-difluoroethylene with sodium methoxide.[7] The methoxide acts as a nucleophile,
adding across the double bond of the halogenated ethylene derivative.

1,1-Dichloro-2,2-difluoroethylene

Nucleophilic Addition Reaction ke

Sodium Methoxide (in Methanol)

Click to download full resolution via product page
Caption: General workflow for the synthesis of Methoxyflurane.

Note: This represents a high-level overview. A detailed experimental protocol, including reagent
quantities, reaction conditions (temperature, time), work-up procedures, and purification
methods, would be required for laboratory synthesis and is not available in public-domain
literature.
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Analytical Protocol: Gas Chromatography

Gas chromatography (GC) is a standard technique for the analysis of volatile compounds like
Methoxyflurane. It has been specifically applied to determine the concentration of
Methoxyflurane in blood samples.[8]

General Protocol Outline:

Sample Preparation: Extraction of Methoxyflurane from the biological matrix (e.g., blood)
into a suitable organic solvent.

« Injection: A small volume of the extract is injected into the GC system, where it is vaporized.

e Separation: The vaporized sample is carried by an inert gas through a capillary column (e.g.,
a nonpolar column like Zebron ZB-5). Separation occurs based on the compound's boiling
point and interactions with the column's stationary phase.[9]

o Detection: As the compound elutes from the column, it is detected, commonly by a mass
spectrometer (GC-MS) or a flame ionization detector (FID).[9]

o Quantification: The concentration is determined by comparing the peak area of the analyte to
that of a known standard.

Mechanism of Action

The precise mechanism of action for general anesthetics is not fully elucidated but is
understood to involve interactions with neuronal membranes and ion channels.
Methoxyflurane induces a state of anesthesia by altering tissue excitability.[10] It perturbs the
fluidity of lipid membranes and modulates the activity of several key proteins involved in
neuronal signaling, including GABA receptors and various ion channels.[10] This leads to a
reduction in nerve impulse transmission, resulting in analgesia and, at higher doses,

unconsciousness.
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Caption: Simplified signaling interactions of Methoxyflurane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Methoxyflurane - Wikipedia [en.wikipedia.org]

. Methoxyflurane | C3H4CI2F20 | CID 4116 - PubChem [pubchem.ncbi.nlm.nih.gov]
. Spectrabase.com [spectrabase.com]

. researchgate.net [researchgate.net]

. ccjm.org [ccjm.org]

. Spectrabase.com [spectrabase.com]

. methoxyflurane synthesis - chemicalbook [chemicalbook.com]

°
o ~ » al SN w N =

. Gas chromatographic determination of methoxyflurane in blood - PubMed
[pubmed.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b143068?utm_src=pdf-body-img
https://www.benchchem.com/product/b143068?utm_src=pdf-body
https://www.benchchem.com/product/b143068?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Methoxyflurane
https://pubchem.ncbi.nlm.nih.gov/compound/Methoxyflurane
https://spectrabase.com/spectrum/CvnmQ8zg9DB
https://www.researchgate.net/publication/275667405_Analgesic_use_of_inhaled_methoxyflurane
https://www.ccjm.org/content/ccjom/27/3/174.full.pdf
https://spectrabase.com/spectrum/I5hwhPhEEbA
https://www.chemicalbook.com/synthesis/methoxyflurane.htm
https://pubmed.ncbi.nlm.nih.gov/13946062/
https://pubmed.ncbi.nlm.nih.gov/13946062/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 9. mdpi.com [mdpi.com]
e 10. chem.libretexts.org [chem.libretexts.org]

 To cite this document: BenchChem. [molecular formula and structure of Methoxyflurane
(C3H4CI2F20)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143068#molecular-formula-and-structure-of-
methoxyflurane-c3h4cl2f20]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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